1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine

• Molecular Formula: C30H35NO2
• Molecular Weight: 441.6 g/mol
• IUPAC Name: 1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine
• InChI: InChI=1S/C30H35NO2/c1-32-27-16-17-29-25(22-27)10-7-11-28(23-8-3-2-4-9-23)30(29)24-12-14-26(15-13-24)33-21-20-31-18-5-6-19-31/h2-4,8-9,12-17,22,28,30H,5-7,10-11,18-21H2,1H3
• InChI Key: MYYLUVFDSKPOET-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C(C(CCC2)C3=CC=CC=C3)C4=CC=C(C=C4)OCCN5CCCC5
• synonyms: 1-(4-pyrrolidinoethoxyphenyl)-2-phenyl-7-methoxybenzosuberan; compound 80-290
• CAS No.: 107752-02-3

Description

1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine, also known as MPTP, is a chemical compound that has been used in scientific research for its potential therapeutic applications. MPTP is a complex organic molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in the field of pharmacology.

Mechanism of Action

The mechanism of action of 1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine is complex and not fully understood. It is believed that this compound acts as a neurotoxin, specifically targeting dopaminergic neurons in the brain. This leads to a depletion of dopamine levels, which is a hallmark of Parkinson's disease. This compound has also been shown to have an effect on other neurotransmitters, such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, which make it a valuable tool for scientific research. In addition to its effect on dopamine levels, this compound has been shown to alter the expression of genes involved in inflammation and oxidative stress. This compound has also been shown to affect mitochondrial function, which is important for cellular energy production.

Advantages and Limitations for Lab Experiments

1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine has several advantages for use in lab experiments. It is a well-characterized compound that has been extensively studied, making it a reliable tool for researchers. This compound is also relatively easy to synthesize, which allows for large-scale production. However, there are also limitations to using this compound in lab experiments. It is a potent neurotoxin that can be dangerous if not handled properly. Additionally, the effects of this compound on animal models may not fully reflect the effects in humans, which can limit its usefulness in drug development.

Future Directions

There are several future directions for research on 1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine. One area of focus is on developing new treatments for Parkinson's disease and other neurological disorders. Researchers are also studying the mechanisms of action of this compound in order to better understand its effects on the brain. Additionally, there is interest in developing new analogs of this compound that may have improved therapeutic properties. Overall, this compound is a valuable tool for scientific research, and its potential therapeutic applications make it an important area of study for the future.

Synthesis Methods

1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine can be synthesized using a variety of methods, but the most common approach is through a multi-step synthesis process. The starting materials for this compound synthesis are typically commercially available, and the reaction conditions can be optimized to obtain high yields of the final product. The synthesis of this compound is a complex process that requires specialized knowledge and expertise in organic chemistry.

Scientific Research Applications

1-[2-[4-(2-methoxy-6-phenyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)phenoxy]ethyl]pyrrolidine has been used extensively in scientific research for its potential therapeutic applications. One of the most promising areas of research is in the treatment of Parkinson's disease. This compound has been shown to induce Parkinson's-like symptoms in animal models, making it a valuable tool for studying the disease and developing new treatments. This compound has also been studied for its potential use in treating other neurological disorders, such as Alzheimer's disease and schizophrenia.